2-Carboxyphenoxathiin-10,10-dioxide

• Molecular Formula: C13H8O5S
• Molecular Weight: 276.27 g/mol
• IUPAC Name: 10,10-dioxophenoxathiine-2-carboxylic acid
• InChI: InChI=1S/C13H8O5S/c14-13(15)8-5-6-10-12(7-8)19(16,17)11-4-2-1-3-9(11)18-10/h1-7H,(H,14,15)
• InChI Key: UMXYXYRQHGEFGZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)OC3=C(S2(=O)=O)C=C(C=C3)C(=O)O

Description

2-Carboxyphenoxathiin-10,10-dioxide is a tricyclic aromatic compound featuring a phenoxathiin core modified with a carboxylic acid group at the 2-position and two sulfonyl groups at the 10-positions. This structure confers unique electronic and steric properties, making it a scaffold of interest in medicinal chemistry and materials science. Its carboxylic acid substituent enhances solubility and provides a reactive site for further derivatization, while the sulfonyl groups stabilize the molecule through electron-withdrawing effects .

Comparison with Similar Compounds

CX157 (3-Fluoro-7-(2,2,2-Trifluoroethoxy)phenoxathiin-10,10-dioxide)

• Structural Differences : CX157 replaces the 2-carboxy group with a 3-fluoro and 7-(2,2,2-trifluoroethoxy) substituent.
• Functional Properties: CX157 is a selective monoamine oxidase A (MAO-A) inhibitor developed for major depressive disorder (MDD). Unlike 2-carboxyphenoxathiin-10,10-dioxide, which lacks direct MAO-A inhibition data, CX157’s trifluoroethoxy group enhances lipophilicity and blood-brain barrier penetration, critical for central nervous system activity .
• Applications: Focused on neuropsychopharmacology, whereas 2-carboxyphenoxathiin-10,10-dioxide derivatives are explored for antiviral and anticancer activities .

TADF-CO-SO2 (2-(4-(Diphenylamino)phenyl)-9H-thioxanthen-9-one-10,10-dioxide)

• Structural Differences: Features a thioxanthenone core with a diphenylamino group instead of a carboxylic acid.
• Photophysical Properties: Used as a thermally activated delayed fluorescence (TADF) emitter in organic light-emitting diodes (OLEDs).
• Applications: OLED technology vs. 2-carboxyphenoxathiin-10,10-dioxide’s medicinal chemistry focus .

TXO-PhCz (2-Phenyl-4′-carbazole-9H-thioxanthen-9-one-10,10-dioxide)

• Structural Differences : Incorporates a carbazole group and phenyl substituent, replacing the carboxylic acid.
• Performance Metrics: TXO-PhCz exhibits green TADF emission with high purity (>99%) and a molecular formula of C31H19NO3S. Its carbazole moiety improves hole-transport properties, critical for OLED longevity. In contrast, 2-carboxyphenoxathiin-10,10-dioxide’s carboxylic acid may limit electroluminescence efficiency due to polar group-induced quenching .

3-Carboxylic Acid Thioxanthen-9-one-10,10-dioxide

• Structural Differences: Shares the sulfonyl groups but replaces the phenoxathiin core with a thioxanthenone system.
• Synthetic Utility: Used as a precursor for parallel synthesis of libraries targeting antiviral and anticancer agents. The 3-carboxy position allows regioselective modifications, while 2-carboxyphenoxathiin-10,10-dioxide’s substituent may hinder similar reactivity .

2-Acetylphenoxathiin-10,10-dioxide

• Structural Differences : Substitutes the carboxylic acid with an acetyl group.
• Reactivity : Bromination at the acetyl position yields 2-bromoacetyl derivatives, demonstrating higher electrophilicity than the carboxylic acid analogue. This makes it more suitable for nucleophilic substitution reactions in drug discovery .

Data Tables

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Primary Application	Key Property/Activity
2-Carboxyphenoxathiin-10,10-dioxide	Phenoxathiin	2-COOH, 10,10-SO2	Medicinal Chemistry	Solubility, derivatization potential
CX157	Phenoxathiin	3-F, 7-CF3CH2O	MAO-A Inhibition (MDD)	Lipophilicity, CNS penetration
TADF-CO-SO2	Thioxanthenone	Diphenylamino, 10,10-SO2	OLEDs	PLQY = 89%
TXO-PhCz	Thioxanthenone	Phenyl, carbazole, 10,10-SO2	OLEDs	Green TADF emitter, >99% purity
2-Acetylphenoxathiin-10,10-dioxide	Phenoxathiin	2-COCH3, 10,10-SO2	Synthetic Intermediate	Electrophilic reactivity

Table 2: Molecular Properties

Compound Name	Molecular Formula	CAS Number	Melting Point (°C)
2-Carboxyphenoxathiin-10,10-dioxide	C13H8O5S2	Not reported	Not available
CX157	C14H8F4O3S	Not reported	Not available
TXO-PhCz	C31H19NO3S	1623010-64-9	Not available
2-Acetylphenoxathiin-10,10-dioxide	C13H10O4S2	Not reported	198–199